Cas no 33530-47-1 ((2S)-2-phenylpropanal)

• Product Name: (2S)-2-phenylpropanal
• CAS No: 33530-47-1
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD24673692
• CID: 3165508
• PubChem ID: 5478986
• Update Time: 2025-04-21

(2S)-2-phenylpropanal Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Phenylpropanal
• (S)-2-Phenylpropanal
• (S)-2-Phenylpropionaldehyde
• (S)-Hydratropaldehyde
• AKOS027256934
• IQVAERDLDAZARL-MRVPVSSYSA-N
• DB-215227
• AC1167
• CS-0436728
• 33530-47-1
• (S)-(+)-2-Phenylpropanal
• CS-12042
• SCHEMBL111850
• (2S)-2-phenylpropanal

• MDL： MFCD24673692
• Inchi： 1S/C9H10O/c1-8(7-10)9-5-3-2-4-6-9/h2-8H,1H3/t8-/m1/s1
• InChI Key： IQVAERDLDAZARL-MRVPVSSYSA-N
• SMILES： O=C[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 134.073164938g/mol
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 202.3±9.0 ºC (760 Torr),
• Flash Point: 76.1±0.0 ºC,
• Solubility: Very slightly soluble (0.99 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes